Cas no 2383191-98-6 (6-bromo-5-chloro-8-fluoroisoquinoline)

• Product Name: 6-bromo-5-chloro-8-fluoroisoquinoline
• CAS No: 2383191-98-6
• MF: C₉H₄BrClFN
• MW: 260.490163803101
• CID: 5975671
• PubChem ID: 154869183
• Update Time: 2025-11-02

6-bromo-5-chloro-8-fluoroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-5-chloro-8-fluoroisoquinoline
• Z3486006953
• EN300-6738951
• 2383191-98-6

• Inchi： 1S/C9H4BrClFN/c10-7-3-8(12)6-4-13-2-1-5(6)9(7)11/h1-4H
• InChI Key： ATPFGBLXXYMKHG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C=NC=CC=2C=1Cl)F

Computed Properties

• Exact Mass: 258.91997g/mol
• Monoisotopic Mass: 258.91997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9Ų

Additional information on 6-bromo-5-chloro-8-fluoroisoquinoline

6-Bromo-5-chloro-8-fluoroisoquinoline (CAS No. 2383191-98-6): A Versatile Building Block in Modern Pharmaceutical Chemistry

In the rapidly evolving field of medicinal chemistry, 6-bromo-5-chloro-8-fluoroisoquinoline (CAS No. 2383191-98-6) has emerged as a crucial heterocyclic compound with significant potential in drug discovery and development. This halogenated isoquinoline derivative combines three distinct halogen substitutions (bromo, chloro, and fluoro) that impart unique electronic properties and reactivity patterns, making it particularly valuable for structure-activity relationship (SAR) studies and the design of novel bioactive molecules.

The molecular structure of 6-bromo-5-chloro-8-fluoroisoquinoline features a fused bicyclic system that serves as an excellent scaffold for constructing more complex pharmaceutical intermediates. Recent trends in drug discovery highlight the growing importance of such multihalogenated heterocycles, as evidenced by increasing search queries for "halogen effects in drug design" and "isoquinoline-based pharmaceuticals." The strategic placement of halogens at positions 5, 6, and 8 creates multiple vectors for further functionalization, enabling medicinal chemists to explore diverse pharmacological space.

From a synthetic perspective, 6-bromo-5-chloro-8-fluoroisoquinoline offers several advantages that align with current industry priorities. The compound's stability under various reaction conditions makes it suitable for high-throughput parallel synthesis, a technique frequently searched by pharmaceutical researchers optimizing lead compounds. Moreover, the presence of three different halogen atoms allows for selective cross-coupling reactions, addressing the common search query "sequential halogen substitution in heterocycles."

In the context of recent therapeutic trends, this compound has shown particular relevance in the development of kinase inhibitors, a hot topic in oncology research. The isoquinoline core is known to interact favorably with ATP-binding sites of various kinases, while the halogen pattern may enhance binding affinity and selectivity—key considerations for researchers searching "improving kinase inhibitor selectivity." Several patent applications have featured similar halogenated isoquinolines as key intermediates for cancer therapeutics, reflecting the commercial potential of 2383191-98-6.

The physicochemical properties of 6-bromo-5-chloro-8-fluoroisoquinoline contribute significantly to its utility in drug design. With a molecular weight of 260.45 g/mol and balanced lipophilicity (predicted LogP ~2.8), this compound falls within the desirable range for drug-like molecules, a frequently searched parameter in medicinal chemistry circles. The halogen substitutions also influence the electron distribution of the aromatic system, potentially affecting π-stacking interactions with biological targets—an aspect often explored in searches for "halogen bonding in drug-receptor interactions."

Beyond pharmaceutical applications, 6-bromo-5-chloro-8-fluoroisoquinoline has attracted attention in materials science, particularly in the development of organic electronic materials. The combination of electron-withdrawing halogens and the electron-rich isoquinoline system creates interesting optoelectronic properties, addressing search trends for "halogenated heterocycles in OLEDs." Researchers have noted potential applications in creating novel charge-transport materials, where the specific halogen pattern may tune energy levels and intermolecular interactions.

Quality control and analytical characterization of 2383191-98-6 represent another area of professional interest. Modern analytical techniques such as LC-MS (liquid chromatography-mass spectrometry) and NMR (nuclear magnetic resonance) spectroscopy confirm the high purity and structural integrity of this compound—critical information for scientists searching "characterization of halogenated heterocycles." Batch-to-batch consistency is particularly important given the compound's use in sensitive pharmaceutical applications.

The synthetic accessibility of 6-bromo-5-chloro-8-fluoroisoquinoline has improved significantly in recent years, with several efficient routes now available. Current literature describes optimized methods for introducing the halogen substituents in a regioselective manner, answering common search queries like "regiocontrol in isoquinoline halogenation." These advances have made the compound more accessible to research laboratories and contributed to its growing popularity in medicinal chemistry toolkits.

Looking forward, 6-bromo-5-chloro-8-fluoroisoquinoline is poised to maintain its relevance in chemical research. The increasing demand for diverse heterocyclic scaffolds in drug discovery (a trending search topic) ensures continued interest in this versatile building block. Furthermore, as computational chemistry and AI-assisted drug design methods advance (another hot search area), well-characterized compounds like 2383191-98-6 will become even more valuable as training data for predictive models.

For researchers considering working with this compound, it's worth noting that proper handling and storage conditions are essential to maintain its stability. While not classified as hazardous under standard regulations, best laboratory practices should be followed—information frequently sought in searches for "handling halogenated aromatic compounds." The compound's stability profile and solubility characteristics in various solvents are additional practical considerations for experimental design.

In conclusion, 6-bromo-5-chloro-8-fluoroisoquinoline (CAS No. 2383191-98-6) represents a sophisticated chemical tool that bridges multiple disciplines. Its unique combination of structural features addresses several current research priorities in pharmaceutical chemistry and materials science, as reflected in contemporary search trends. As the scientific community continues to explore the potential of multifunctional heterocyclic compounds, this particular molecule will undoubtedly contribute to advancements across various fields of chemical research and development.